Cas no 104742-85-0 (3-Pyridineacetonitrile, a-1-piperidinyl-)

• Product Name: 3-Pyridineacetonitrile, a-1-piperidinyl-
• CAS No: 104742-85-0
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 1146660
• PubChem ID: 24276512
• Update Time: 2025-04-20

3-Pyridineacetonitrile, a-1-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetonitrile, a-1-piperidinyl-
• 2-piperidin-1-yl-2-pyridin-3-ylacetonitrile
• MB08470
• 104742-85-0
• 2-(PIPERIDIN-1-YL)-2-(PYRIDIN-3-YL)ACETONITRILE

• Inchi： 1S/C12H15N3/c13-9-12(11-5-4-6-14-10-11)15-7-2-1-3-8-15/h4-6,10,12H,1-3,7-8H2
• InChI Key： XUHYAEYKBVYOGZ-UHFFFAOYSA-N
• SMILES： N1(C(C#N)C2C=NC=CC=2)CCCCC1

Computed Properties

• Exact Mass: 201.12675
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 39.92